3-(3,4-Difluorophenyl)-n-methyl-4-amino-1-butanol

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: 3-(3,4-difluorophenyl)-4-(methylamino)butan-1-ol
• InChI: InChI=1S/C11H15F2NO/c1-14-7-9(4-5-15)8-2-3-10(12)11(13)6-8/h2-3,6,9,14-15H,4-5,7H2,1H3
• InChI Key: RZYRSAUJADOSJH-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CCO)C1=CC(=C(C=C1)F)F

Description

3-(3,4-Difluorophenyl)-n-methyl-4-amino-1-butanol is a useful research compound. Its molecular formula is C11H15F2NO and its molecular weight is 215.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred cooled (−10° C.) mixture of lithium aluminum hydride (2.46 g, 65 mmol) and dry THF (50 mL) was added dropwise a solution of 3-(3,4-difluorophenyl)4-(ethoxycarbonylamino)-1-butanol (8.85 g, 32.4 mmol) in THF (40 mL). The solution was heated under reflux for 1.25 h, cooled (ice bath) and saturated sodium sulfate (150 mL) solution was added dropwise. The mixture was stirred at room temperature for 1 hr, filtered through diatomaceous earth, washed with THF and the solvent removed in vacuo. The residue was dissolved in DCM, washed with water, dried (Na2SO4), filtered and the solvent removed in vacuo. Purification by chromatography (2-5% and 10% methanol in DCM) provided the title compound (5.20 g, 75%) as a pale green oil. 1H-NMR (CDCl3) δ 1.85-1.96 (m, 2H, CH) 2.45 (s, 3H, CH3) 2.74-2.85 (m, 3H, CH) 3.37 (br s, 2H, NH, OH) 3.50-3.58 (m, 1H, CH) 3.66-3.73, m, 1H, CH), 6.87-7.35 (m, 3H, ArH). MS m/z 216 (M+H).